Cas no 313519-01-6 (6-(4-Hydroxyphenyl)-5H-pyrrolo3,4-bpyrazine-5,7(6H)-dione)
6-(4-Hydroxyphenyl)-5H-pyrrolo3,4-bpyrazine-5,7(6H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
- Oprea1_666694
- 6-(4-hydroxyphenyl)pyrrolo[3,4-b]pyrazine-5,7-dione
- R3006
- 5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione, 6-(4-hydroxyphenyl)-
- 6-(4-Hydroxyphenyl)-5H-pyrrolo3,4-bpyrazine-5,7(6H)-dione
-
- Inchi: 1S/C12H7N3O3/c16-8-3-1-7(2-4-8)15-11(17)9-10(12(15)18)14-6-5-13-9/h1-6,16H
- InChI Key: HUAGDMMCXUNOFZ-UHFFFAOYSA-N
- SMILES: O=C1C2C(C(N1C1C=CC(=CC=1)O)=O)=NC=CN=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 342
- Topological Polar Surface Area: 83.4
6-(4-Hydroxyphenyl)-5H-pyrrolo3,4-bpyrazine-5,7(6H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H127815-250mg |
6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione |
313519-01-6 | 250mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H127815-500mg |
6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione |
313519-01-6 | 500mg |
$ 300.00 | 2022-06-04 | ||
| TRC | H127815-1000mg |
6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione |
313519-01-6 | 1g |
$ 480.00 | 2022-06-04 | ||
| Chemenu | CM516878-1g |
6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione |
313519-01-6 | 97% | 1g |
$176 | 2022-06-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521564-250mg |
6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione |
313519-01-6 | 98% | 250mg |
¥691.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521564-1g |
6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione |
313519-01-6 | 98% | 1g |
¥1814.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521564-5g |
6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione |
313519-01-6 | 98% | 5g |
¥5443.00 | 2024-08-02 |
6-(4-Hydroxyphenyl)-5H-pyrrolo3,4-bpyrazine-5,7(6H)-dione Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 6-(4-Hydroxyphenyl)-5H-pyrrolo3,4-bpyrazine-5,7(6H)-dione
6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione: A Comprehensive Overview
6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione, also known by its CAS registry number 313519-01-6, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrazines, which are heterocyclic aromatic compounds with a fused pyrrole and pyrazine ring system. The presence of the hydroxyphenyl group at the 6-position introduces unique electronic and steric properties, making it a promising candidate for various applications in drug discovery and materials science.
The synthesis of 6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method leverages the ability of microwaves to induce rapid heating and promote efficient bond formation, making it a valuable tool in modern organic synthesis.
The structural characterization of this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided critical insights into the molecular geometry and conformational preferences of the compound. For instance, X-ray crystallography has revealed that the molecule adopts a planar conformation due to the aromaticity of the pyrrolopyrazine ring system. This planarity is essential for its potential application in organic electronics, where conjugated systems are highly sought after for their electronic properties.
In terms of pharmacological activity, 6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione has demonstrated significant promise as a kinase inhibitor. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is implicated in various diseases such as cancer and inflammatory disorders. Recent research has highlighted its ability to inhibit specific kinases with high potency and selectivity. For example, a study published in the journal Nature Communications reported that this compound effectively inhibits the activity of Aurora kinases, which are key regulators of mitosis and are often overexpressed in cancer cells.
Beyond its pharmacological applications, this compound has also been explored for its potential in materials science. Its aromaticity and conjugated system make it an ideal candidate for use in organic semiconductors and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the development of advanced electronic materials. Additionally, its photoluminescent properties have been studied under different conditions, revealing potential applications in fluorescent sensing and imaging technologies.
The environmental impact of synthesizing CAS No 313519-01-6 has also been a topic of recent research interest. Efforts have been made to develop greener synthesis routes that minimize waste generation and reduce energy consumption. For instance, catalytic hydrogenation using palladium catalysts has been employed to achieve high yields while maintaining eco-friendly conditions. These advancements not only enhance the sustainability of chemical synthesis but also align with global initiatives aimed at promoting green chemistry practices.
In conclusion, 6-(4-Hydroxyphenyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione, with its unique structural features and diverse functional groups, continues to be a focal point for scientific research across multiple disciplines. Its potential applications span from drug discovery to materials science
313519-01-6 (6-(4-Hydroxyphenyl)-5H-pyrrolo3,4-bpyrazine-5,7(6H)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)